Cas no 62141-14-4 (2-Propanone, 1-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-)

2-Propanone, 1-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)- structure
62141-14-4 structure
Product Name:2-Propanone, 1-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-
CAS No:62141-14-4
MF:C14H12N4O
MW:252.271282196045
CID:456730
PubChem ID:12329555
Update Time:2025-04-19

2-Propanone, 1-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone, 1-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-
    • 1-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)propan-2-one
    • SCHEMBL21851668
    • DTXSID70490313
    • AKOS012500990
    • 62141-14-4
    • 1-(1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)propan-2-one
    • Inchi: 1S/C14H12N4O/c1-10(19)7-13-12-8-17-18(14(12)16-9-15-13)11-5-3-2-4-6-11/h2-6,8-9H,7H2,1H3
    • InChI Key: BCDDWTQAXLLRNI-UHFFFAOYSA-N
    • SMILES: O=C(C)CC1=C2C=NN(C3C=CC=CC=3)C2=NC=N1

Computed Properties

  • Exact Mass: 252.10126
  • Monoisotopic Mass: 252.10111102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • PSA: 60.67
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